Cas no 55212-32-3 (1-(3-Methoxybenzyl)piperazine)

• Product Name: 1-(3-Methoxybenzyl)piperazine
• CAS No: 55212-32-3
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD01860844
• CID: 1036081
• PubChem ID: 428285
• Update Time: 2025-05-22

1-(3-Methoxybenzyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxybenzyl)piperazine
• 1-[(3-methoxyphenyl)methyl]piperazine
• Piperazine, 1-[(3-methoxyphenyl)methyl]-
• 1-(3-methoxybenzyl) piperazine
• AB00122775-01
• Oprea1_762835
• STK299979
• 3-methoxybenzyl piperazine
• FS-1902
• DTXSID20330255
• CB00508
• CS-W004157
• 55212-32-3
• CHEMBL1625445
• MFCD01860844
• AKOS000152331
• 1-(3-methoxy-benzyl)-piperazine, AldrichCPR
• 1-(3-Methoxy-benzyl)-piperazine
• SCHEMBL3847058
• EN300-230825
• NCGC00245272-01
• SMSF0013187
• Oprea1_707657
• s10696
• BYWNAISVQHRFEE-UHFFFAOYSA-N

• MDL： MFCD01860844
• Inchi： 1S/C12H18N2O/c1-15-12-4-2-3-11(9-12)10-14-7-5-13-6-8-14/h2-4,9,13H,5-8,10H2,1H3
• InChI Key： BYWNAISVQHRFEE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CN1CCNCC1

Computed Properties

• Exact Mass: 206.14200
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.50000
• LogP: 1.36710

1-(3-Methoxybenzyl)piperazine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(3-Methoxybenzyl)piperazine

Recent Advances in the Study of 1-(3-Methoxybenzyl)piperazine (CAS: 55212-32-3) in Chemical Biology and Pharmaceutical Research

1-(3-Methoxybenzyl)piperazine (CAS: 55212-32-3) is a chemical compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical biology fields. This compound, characterized by its piperazine backbone and methoxybenzyl substitution, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. The following research briefing provides an overview of the latest findings related to this compound, highlighting key advancements and their implications for future research and development.

Recent studies have focused on the synthesis and optimization of 1-(3-Methoxybenzyl)piperazine, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route that utilizes catalytic hydrogenation under mild conditions, achieving a yield of over 85% with high enantiomeric purity. This advancement is significant as it addresses previous challenges related to scalability and cost-effectiveness, making the compound more accessible for further pharmacological evaluation.

In the realm of pharmacology, 1-(3-Methoxybenzyl)piperazine has shown promising activity as a modulator of serotonin receptors. Preclinical studies conducted in vitro and in vivo have revealed its affinity for the 5-HT1A and 5-HT2A receptor subtypes, suggesting potential applications in the treatment of neurological and psychiatric disorders such as anxiety and depression. A recent study in the European Journal of Pharmacology reported that the compound exhibited anxiolytic effects in rodent models, with a favorable safety profile compared to existing therapeutics. These findings underscore the need for further investigation into its mechanism of action and therapeutic potential.

Another area of interest is the compound's role in chemical biology, particularly in the development of probes for studying receptor-ligand interactions. Researchers have utilized 1-(3-Methoxybenzyl)piperazine as a scaffold for designing fluorescent and radiolabeled probes, enabling real-time visualization and quantification of receptor binding. A 2022 study in ACS Chemical Biology highlighted the use of a radiolabeled derivative of the compound to map serotonin receptor distribution in the brain, providing valuable insights into receptor dynamics and signaling pathways.

Despite these advancements, challenges remain in the clinical translation of 1-(3-Methoxybenzyl)piperazine. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Recent efforts have focused on derivatizing the core structure to enhance its drug-like properties, with some derivatives showing improved metabolic stability in human liver microsome assays. These modifications are critical for advancing the compound into preclinical and clinical development stages.

In conclusion, 1-(3-Methoxybenzyl)piperazine (CAS: 55212-32-3) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent studies have elucidated its synthetic pathways, pharmacological properties, and potential therapeutic applications, paving the way for future investigations. Continued research efforts aimed at optimizing its structure and evaluating its efficacy and safety in relevant disease models will be essential for realizing its full potential in medicine and beyond.